Cas no 1021055-78-6 (N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide)

• Product Name: N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide
• CAS No: 1021055-78-6
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5933238
• PubChem ID: 42138358
• Update Time: 2025-10-05

N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide
• N-[6-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• F5126-0116
• AKOS024499453
• N-(6-((2-((4-methoxyphenethyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• VU0636708-1
• 1021055-78-6

• Inchi： 1S/C22H22N4O3S/c1-29-18-9-7-16(8-10-18)13-14-23-20(27)15-30-21-12-11-19(25-26-21)24-22(28)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key： JQKDYPZXKYTBTL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NCCC2=CC=C(OC)C=C2)=O)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 422.14126175g/mol
• Monoisotopic Mass: 422.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide

Comprehensive Overview of N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide (CAS No. 1021055-78-6)

N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide, with the CAS number 1021055-78-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, is often explored for its potential applications in drug development and targeted therapies. Researchers are particularly interested in its sulfanyl and carbamoyl functional groups, which contribute to its unique reactivity and binding properties.

The compound's pyridazine core is a key structural feature that aligns with current trends in medicinal chemistry, where heterocyclic compounds are increasingly studied for their bioactivity. With the growing demand for small-molecule inhibitors and kinase-targeted drugs, N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide has emerged as a candidate for further investigation. Its potential role in modulating enzymatic pathways makes it relevant to cancer research and inflammatory disease studies, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the compound's benzamide moiety offers versatility in chemical modifications, enabling researchers to fine-tune its properties for specific applications. The inclusion of a 4-methoxyphenyl group further enhances its lipophilicity, a critical factor in drug absorption and bioavailability. These attributes make CAS 1021055-78-6 a subject of interest in structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.

In the context of AI-driven drug discovery, N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for machine learning in chemistry and virtual screening often highlight the importance of such molecules in accelerating research timelines. This aligns with the broader industry shift toward high-throughput screening and rational drug design methodologies.

Environmental and green chemistry considerations also play a role in the study of this compound. Researchers are exploring sustainable synthesis routes for CAS 1021055-78-6, addressing the demand for eco-friendly pharmaceutical processes. This reflects the increasing public and scientific focus on reducing chemical waste and energy-efficient production, frequently searched topics in academic circles.

In summary, N-{6-[({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}benzamide represents a convergence of cutting-edge research areas, from medicinal chemistry to computational biology. Its structural complexity and potential applications ensure its continued relevance in scientific literature and industrial applications, making it a compound worth watching in the evolving landscape of drug development.